Cas no 2229437-84-5 (4-(pyrrolidin-3-yl)-1,2,3-thiadiazole)

• Product Name: 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole
• CAS No: 2229437-84-5
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 5970279
• PubChem ID: 165864739
• Update Time: 2025-06-09

4-(pyrrolidin-3-yl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole
• 2229437-84-5
• EN300-1783919

• Inchi： 1S/C6H9N3S/c1-2-7-3-5(1)6-4-10-9-8-6/h4-5,7H,1-3H2
• InChI Key： WHEHIBSHAHCWFS-UHFFFAOYSA-N
• SMILES： S1C=C(C2CNCC2)N=N1

Computed Properties

• Exact Mass: 155.05171847g/mol
• Monoisotopic Mass: 155.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Additional information on 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole

Comprehensive Overview of 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole (CAS No. 2229437-84-5)

4-(pyrrolidin-3-yl)-1,2,3-thiadiazole (CAS No. 2229437-84-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a pyrrolidine ring with a 1,2,3-thiadiazole moiety, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its role as a building block for designing novel inhibitors and modulators targeting enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound is often explored in the context of central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial research. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing key challenges in modern drug development.

The synthesis of 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole typically involves multi-step organic reactions, including cyclization and functional group transformations. Chemists employ techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions to improve yield and efficiency. These methods align with the growing trend toward green chemistry and sustainable practices, which are critical for reducing environmental impact in industrial processes.

From a commercial perspective, CAS No. 2229437-84-5 is available through specialized chemical suppliers, often in small quantities for research purposes. Its applications extend beyond pharmaceuticals, including potential uses in material science and catalysis. For instance, its nitrogen and sulfur-containing structure may contribute to the development of conductive polymers or ligands for metal-organic frameworks (MOFs).

One of the most frequently searched questions related to this compound is: "What are the biological activities of 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole?" Preliminary studies suggest it may exhibit neuroprotective and antioxidant properties, though further in vivo and clinical trials are needed to validate these effects. Another common query is: "How is 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole synthesized?" This reflects the compound's relevance in synthetic organic chemistry and its potential for scalable production.

In summary, 4-(pyrrolidin-3-yl)-1,2,3-thiadiazole (CAS No. 2229437-84-5) represents a promising area of research at the intersection of chemistry and biology. Its multifaceted applications, coupled with the rising interest in heterocyclic scaffolds, position it as a valuable candidate for future scientific and industrial breakthroughs. As studies progress, this compound may unlock new possibilities in drug design and functional materials, addressing unmet needs in healthcare and technology.